Cas no 21802-48-2 (1H-Purin-6-amine,1-ethyl-)
1H-Purin-6-amine,1-ethyl- structure
Product Name:1H-Purin-6-amine,1-ethyl-
CAS No:21802-48-2
MF:C7H9N5
MW:163.179859876633
CID:261229
PubChem ID:135398554
Update Time:2025-04-19
1H-Purin-6-amine,1-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Purin-6-amine,1-ethyl-
- 1-ethylpurin-6-amine
- 1-ethyladenine
- 1H-purin-6-amine, 1-ethyl-
- SCHEMBL1276952
- 21802-48-2
- 1H-Purin-6-amine, 1-ethyl- (9CI)
- DTXSID10349275
- Adenine, 1-ethyl- (7CI,8CI)
- N1-ethyladenine
-
- Inchi: 1S/C7H9N5/c1-2-12-4-11-7-5(6(12)8)9-3-10-7/h3-4,8H,2H2,1H3,(H,9,10)
- InChI Key: OWKBVCFUBQHCRK-UHFFFAOYSA-N
- SMILES: N1(C=NC2=C(C1=N)NC=N2)CC
Computed Properties
- Exact Mass: 163.08597
- Monoisotopic Mass: 163.086
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 68.1Ų
Experimental Properties
- Density: 1.49
- Boiling Point: 256°Cat760mmHg
- Flash Point: 108.6°C
- Refractive Index: 1.753
- PSA: 66.34
1H-Purin-6-amine,1-ethyl- Related Literature
-
Raphael F. Ribeiro,Aleksandr V. Marenich,Christopher J. Cramer,Donald G. Truhlar Phys. Chem. Chem. Phys. 2011 13 10908
21802-48-2 (1H-Purin-6-amine,1-ethyl-) Related Products
- 2715-68-6(9-Ethyl Adenine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk